Cas no 197973-92-5 (2-Oxo-1-phenylpiperidine-3-carboxylic acid)

• Product Name: 2-Oxo-1-phenylpiperidine-3-carboxylic acid
• CAS No: 197973-92-5
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 2105430
• PubChem ID: 19597331
• Update Time: 2025-05-26

2-Oxo-1-phenylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-oxo-1-phenyl-3-Piperidinecarboxylic acid
• 2-oxo-1-phenylpiperidine-3-carboxylic acid
• ZKVHCSGIMKBCIM-UHFFFAOYSA-N
• 3-Carboxy-1-phenyl-2-piperidinone
• Z2213893363
• 2-Oxo-1-phenylpiperidine-3-carboxylic acid

• Inchi： 1S/C12H13NO3/c14-11-10(12(15)16)7-4-8-13(11)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8H2,(H,15,16)
• InChI Key： ZKVHCSGIMKBCIM-UHFFFAOYSA-N
• SMILES： O=C1C(C(=O)O)CCCN1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 284
• Topological Polar Surface Area: 57.6

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 497.0±38.0 °C at 760 mmHg
• Flash Point: 254.4±26.8 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2-Oxo-1-phenylpiperidine-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 2-Oxo-1-phenylpiperidine-3-carboxylic acid

Comprehensive Overview of 2-Oxo-1-phenylpiperidine-3-carboxylic acid (CAS No. 197973-92-5): Properties, Applications, and Research Insights

2-Oxo-1-phenylpiperidine-3-carboxylic acid (CAS No. 197973-92-5) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This piperidine derivative, characterized by a phenyl group and a carboxylic acid moiety, serves as a versatile intermediate in drug discovery. Its molecular formula, C₁₂H₁₃NO₃, and molecular weight of 219.24 g/mol make it a candidate for modulating biological activity, particularly in targeting enzymes or receptors.

Recent studies highlight the compound's role in designing central nervous system (CNS) therapeutics, aligning with growing interest in neurodegenerative diseases like Alzheimer's and Parkinson's. Researchers are exploring its potential as a scaffold for gamma-aminobutyric acid (GABA) analogs or neuroprotective agents, addressing trending queries such as "piperidine derivatives for cognitive health" or "novel GABAergic compounds." The ketone group at the 2-position and the carboxylic acid functionality offer sites for further chemical modifications, enabling tailored pharmacokinetic properties.

From a synthetic chemistry perspective, 2-Oxo-1-phenylpiperidine-3-carboxylic acid is synthesized via multistep organic reactions, including cyclization and oxidation steps. Its crystalline form and solubility profile (moderate in polar solvents like DMSO) facilitate purification and characterization. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, reflecting industry demands for "high-purity piperidine intermediates" or "CAS No. 197973-92-5 synthesis protocols."

In drug development, this compound's structure-activity relationship (SAR) is pivotal. Its piperidine core mimics natural alkaloids, while the phenyl ring enhances lipophilicity for blood-brain barrier penetration—a hot topic in searches like "BBB-permeable drug design." Computational modeling studies suggest interactions with ion channels or neurotransmitter receptors, though clinical applications remain exploratory. Current patents emphasize derivatives of 2-Oxo-1-phenylpiperidine-3-carboxylic acid for treating anxiety or chronic pain, resonating with popular health concerns.

Environmental and safety profiles of CAS No. 197973-92-5 adhere to standard laboratory handling protocols. While not classified as hazardous, proper ventilation and PPE are recommended during synthesis. This aligns with increasing searches for "green chemistry approaches to heterocycles" and "sustainable pharmaceutical intermediates."

Market-wise, the compound caters to niche segments in custom synthesis and contract research organizations (CROs). Suppliers often highlight its availability as a "research-grade building block," responding to queries like "where to buy 2-Oxo-1-phenylpiperidine-3-carboxylic acid." Pricing trends correlate with demand for high-value fine chemicals in academic and industrial labs.

Future directions may explore its utility in bioconjugation or prodrug strategies, leveraging the carboxylic acid group for esterification or amide coupling. Such innovations align with trending topics like "targeted drug delivery" and "precision medicine." Collaborative research between chemists and biologists will likely expand its applications beyond current boundaries.